Cas no 82-82-6 (4-Pyridoxic Acid)
4-Pyridoxic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylicacid, 3-hydroxy-5-(hydroxymethyl)-2-methyl-
- 4-Pyridoxic Acid
- 4-Pyridoxic
- 4-PYRIDOXIC ACID CRYSTALLINE
- 3-hydroxy-2-methyl-5-methylol-isonicotinic acid
- 3-hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridine-carboxylic acid
- 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carboxylic acid
- 3-hydroxy-5-hydroxymethyl-2-methyl-isonicotinic acid
- 3-Hydroxy-5-hydroxymethyl-2-methyl-isonicotinsaeure
- 4-pyridoxinecarboxylicacid
- 4-pyridoxinicacid
- 4-pyridoxinsaeure
- 4-pyridoxylicacid
- Pyridoxic Acid
- 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic acid (ACI)
- Isonicotinic acid, 3-hydroxy-5-(hydroxymethyl)-2-methyl- (6CI, 8CI)
- 2-Methyl-3-hydroxy-4-carboxy-5-hydroxymethylpyridine
- 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid
- 4-Pyridoxinecarboxylic acid
- 4-Pyridoxinic acid
- 4-Pyridoxylic acid
- MeSH ID: D011735
- NSC 41814
- 4-Pyridoxinecarboxylate
- BRN 0384006
- 4-Pyridinecarboxylic acid, 3-hydroxy-5-(hydroxymethyl)-2-methyl-
- NSC-41814
- 4-Pyridoxic acid, >=98%
- FT-0631377
- 4-Pyridoxate
- 4-Pyridoxylate
- ISONICOTINIC ACID, 3-HYDROXY-5-(HYDROXYMETHYL)-2-METHYL-
- C00847
- UNII-5K18793O8D
- 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic acid
- HY-113493
- EINECS 201-440-8
- 5-22-05-00379 (Beilstein Handbook Reference)
- DTXSID20861650
- 4-Pyridoxinate
- 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylate
- CHEBI:17405
- LCZC2536
- 82-82-6
- 5K18793O8D
- bmse000930
- SCHEMBL195230
- 3-hydroxy-5-(hydroxymethyl)-2-methyl-Isonicotinic acid
- 3-hydroxy-5-(hydroxymethyl)-2-methyl-Isonicotinate
- PYRIDOXIC ACID, 4-
- F883B77C-B8C5-4061-8516-221CA6F8ACAC
- AKOS030530767
- Q27102382
- 3-hydroxy-5-hydroxymethyl-2-methyl-isonicotinate
- 3-hydroxy-5-(hydroxymethyl)-2-methylisonicotinate
- MFCD00006334
- CS-0062390
- 4-PYRIDOXIC ACID [MI]
- NS00014634
- NSC41814
- HXACOUQIXZGNBF-UHFFFAOYSA-N
- AS-77155
- 4-Pyridoxinsaeure [German]
- D97439
- DB-056662
-
- MDL: MFCD00006334
- Inchi: 1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
- InChI Key: HXACOUQIXZGNBF-UHFFFAOYSA-N
- SMILES: O=C(C1C(CO)=CN=C(C)C=1O)O
Computed Properties
- Exact Mass: 183.05300
- Monoisotopic Mass: 183.053158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.1
Experimental Properties
- Color/Form: Wedge crystals
- Density: 1.48
- Melting Point: 258-261 °C (dec.) (lit.)
- Boiling Point: 584.5℃/760mmHg
- Flash Point: 307.3°C
- Refractive Index: 1.637
- PSA: 90.65000
- LogP: 0.28610
- Solubility: Soluble in alkaline aqueous solution, slightly soluble in water \ ethanol \ pyridine, insoluble in ether and acidic aqueous solution
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
- Merck: 13,8071
4-Pyridoxic Acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:NS1800000
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
4-Pyridoxic Acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Pyridoxic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0062390-5mg |
4-Pyridoxic acid |
82-82-6 | 99.77% | 5mg |
$60.0 | 2022-04-26 | |
| ChemScence | CS-0062390-10mg |
4-Pyridoxic acid |
82-82-6 | 99.77% | 10mg |
$100.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-250mg |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 250mg |
¥1182.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-100mg |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 100mg |
¥718.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X47075-1g |
3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic acid |
82-82-6 | 97% | 1g |
¥2686.0 | 2023-09-05 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9630-25MG |
4-Pyridoxic Acid |
82-82-6 | 25mg |
¥801.4 | 2023-11-12 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9630-100MG |
4-Pyridoxic Acid |
82-82-6 | 100mg |
¥1153.5 | 2023-11-12 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-1g |
4-Pyridoxic Acid |
82-82-6 | 97% | 1g |
¥2,800.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-100mg |
4-Pyridoxic Acid |
82-82-6 | 97% | 100mg |
¥749.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P914503-250mg |
4-Pyridoxic Acid |
82-82-6 | 97% | 250mg |
¥1,120.00 | 2022-09-01 |
4-Pyridoxic Acid Production Method
Production Method 1
Production Method 2
Production Method 3
1.2 Reagents: Sodium acetate , Hydroxyamine hydrochloride
2.1 Solvents: Ethanol ; 3 h, reflux
3.1 Reagents: Potassium hydroxide Solvents: Water ; 4 h, neutralized, reflux
Production Method 4
Production Method 5
Production Method 6
Production Method 7
2.1 Reagents: Potassium hydroxide Solvents: Water ; 4 h, neutralized, reflux
Production Method 8
1.2 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 2 h, reflux
Production Method 9
1.2 Reagents: Alkaline phosphatase
2.1 Solvents: Water ; 1 h, rt
2.2 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 2 h, reflux
Production Method 10
2.1 -
3.1 Solvents: Water ; 1 h, rt
3.2 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide , Tetrahydrofuran ; 2 h, reflux
4-Pyridoxic Acid Raw materials
- 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carbaldehyde
- Pyridoxine hydrochloride
- Pyridoxal phosphate
- Pyridoxine
- 4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(phosphonooxy)methyl]-, oxime
- Pyridoxal Hydrochloride Standard
- 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
- 4-Pyridinecarbonitrile, 3-(acetyloxy)-5-[(acetyloxy)methyl]-2-methyl-
4-Pyridoxic Acid Preparation Products
4-Pyridoxic Acid Suppliers
4-Pyridoxic Acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-Pyridoxic Acid
4-Pyridoxic Acid (CAS No. 82-82-6): A Comprehensive Guide to Its Properties and Applications
4-Pyridoxic Acid (CAS No. 82-82-6) is a biologically significant metabolite derived from vitamin B6, also known as pyridoxine. This compound plays a crucial role in human metabolism, particularly in amino acid and neurotransmitter synthesis. With the growing interest in vitamin B6 metabolism and its implications for health, 4-Pyridoxic Acid has garnered attention from researchers and healthcare professionals alike. Its unique chemical properties and physiological relevance make it a subject of ongoing study in fields such as nutritional science, clinical diagnostics, and biochemical research.
The molecular structure of 4-Pyridoxic Acid features a pyridine ring with a carboxylic acid group, making it a water-soluble compound. This characteristic is essential for its role as a vitamin B6 biomarker in urine and blood tests. Recent studies have explored its potential as an indicator of vitamin B6 status, especially in populations at risk of deficiency, such as the elderly or individuals with malabsorption disorders. As interest in personalized nutrition grows, the demand for accurate biomarkers like 4-Pyridoxic Acid has increased significantly.
In the context of gut microbiome research, 4-Pyridoxic Acid has emerged as a topic of interest due to its interactions with microbial metabolism. Scientists are investigating how gut bacteria influence vitamin B6 metabolism and whether 4-Pyridoxic Acid levels could serve as a proxy for microbiome health. This aligns with current trends in functional medicine, where metabolites are increasingly used to assess systemic health.
From an analytical chemistry perspective, 4-Pyridoxic Acid (CAS No. 82-82-6) presents interesting challenges and opportunities. Its detection and quantification typically involve techniques like high-performance liquid chromatography (HPLC) or mass spectrometry. These methods are crucial for developing diagnostic assays and conducting nutritional status assessments. The compound's stability under various conditions is another area of active research, particularly for clinical laboratory applications.
The pharmaceutical industry has shown interest in 4-Pyridoxic Acid as a potential intermediate in drug synthesis. While not pharmacologically active itself, its structural features make it valuable for designing vitamin B6 analogs with therapeutic potential. This application is particularly relevant in the development of neurological treatments, given vitamin B6's role in neurotransmitter synthesis.
In the field of sports nutrition, researchers have examined 4-Pyridoxic Acid excretion patterns in athletes to understand vitamin B6 requirements during intense physical activity. This research contributes to the growing body of knowledge about micronutrient needs in athletic populations and supports the development of performance nutrition strategies.
Quality control is paramount when working with 4-Pyridoxic Acid (CAS No. 82-82-6). The compound must meet stringent purity standards for research and diagnostic applications. Analytical certificates typically include specifications for HPLC purity, water content, and residual solvents. These quality parameters ensure reliable results in both research settings and clinical applications.
Storage and handling of 4-Pyridoxic Acid require attention to stability considerations. The compound is generally stable at room temperature when protected from light and moisture, but long-term storage recommendations often suggest refrigeration. These storage conditions are particularly important for reference standards used in analytical laboratories.
Recent advances in metabolomics technology have opened new possibilities for studying 4-Pyridoxic Acid in complex biological systems. The ability to simultaneously measure multiple metabolites has enhanced our understanding of vitamin B6 metabolic pathways and their interactions with other nutritional biomarkers. This holistic approach aligns with current trends in systems biology and precision medicine.
From a regulatory perspective, 4-Pyridoxic Acid is generally recognized as safe for research and diagnostic purposes. However, researchers should consult relevant safety data sheets and follow laboratory best practices when handling the compound. Proper documentation and quality assurance protocols are essential for maintaining research integrity.
The future of 4-Pyridoxic Acid research appears promising, with potential applications in nutritional epidemiology, personalized medicine, and dietary assessment methods. As analytical techniques continue to improve and our understanding of micronutrient metabolism deepens, this vitamin B6 metabolite will likely play an increasingly important role in both research and clinical practice.
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